Cas no 2287268-04-4 (1-(Bromomethyl)-1-ethenylcyclobutane)

• Product Name: 1-(Bromomethyl)-1-ethenylcyclobutane
• CAS No: 2287268-04-4
• MF: C₇H₁₁Br
• MW: 175.066241502762
• CID: 5846909
• PubChem ID: 137945418
• Update Time: 2025-06-08

1-(Bromomethyl)-1-ethenylcyclobutane Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-1-ethenylcyclobutane
• 2287268-04-4
• EN300-6736029

• Inchi： 1S/C7H11Br/c1-2-7(6-8)4-3-5-7/h2H,1,3-6H2
• InChI Key： ZTHVWGQSGSVBJG-UHFFFAOYSA-N
• SMILES： BrCC1(C=C)CCC1

Computed Properties

• Exact Mass: 174.00441g/mol
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Bromomethyl)-1-ethenylcyclobutane

Recent Advances in the Application of 1-(Bromomethyl)-1-ethenylcyclobutane (CAS: 2287268-04-4) in Chemical Biology and Pharmaceutical Research

1-(Bromomethyl)-1-ethenylcyclobutane (CAS: 2287268-04-4) is a highly versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery, chemical biology, and materials science. This compound, characterized by its unique cyclobutane ring and reactive bromomethyl and ethenyl functional groups, serves as a valuable building block for the synthesis of complex molecular architectures. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and covalent inhibitor design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-(Bromomethyl)-1-ethenylcyclobutane as a key intermediate in the synthesis of cyclobutane-based covalent inhibitors for protein kinases. The researchers leveraged the compound's reactive bromomethyl group to introduce irreversible binding motifs, resulting in inhibitors with enhanced selectivity and potency against specific kinase targets. This approach holds promise for the treatment of cancers and inflammatory diseases where kinase dysregulation plays a critical role.

In the realm of chemical biology, a recent Nature Chemical Biology publication highlighted the compound's utility in bioorthogonal chemistry. The ethenyl group of 1-(Bromomethyl)-1-ethenylcyclobutane was shown to participate in efficient [2+2] photocycloaddition reactions with tetrazines, enabling the site-specific labeling of biomolecules in live cells. This property makes it a valuable tool for studying dynamic biological processes and developing novel diagnostic probes.

From a synthetic chemistry perspective, advances in the preparation of 1-(Bromomethyl)-1-ethenylcyclobutane have been reported in Organic Letters. A novel, scalable synthesis route was developed that improves yield and reduces the formation of byproducts. This methodological advancement is particularly significant given the growing demand for this compound in pharmaceutical research and development.

Emerging applications in materials science have also been explored. Researchers have utilized 1-(Bromomethyl)-1-ethenylcyclobutane as a crosslinking agent in the development of stimuli-responsive polymers. The compound's ability to form stable cyclobutane linkages under mild conditions makes it attractive for creating smart materials with applications in drug delivery and tissue engineering.

Looking forward, the unique chemical properties of 1-(Bromomethyl)-1-ethenylcyclobutane position it as a compound of continuing interest in multiple research domains. Current studies are investigating its potential in PROTAC (proteolysis targeting chimera) design and as a scaffold for fragment-based drug discovery. As synthetic methodologies continue to evolve and our understanding of its reactivity expands, we anticipate seeing broader applications of this versatile building block in chemical biology and pharmaceutical research.